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Compound of Interest

Compound Name: 2,4-Dimethyl-2-pentene

Cat. No.: B165557 Get Quote

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of 2,4-dimethyl-2-pentene. The information is tailored for researchers, scientists,

and drug development professionals, presenting quantitative data in structured tables, detailing

experimental methodologies, and visualizing relevant chemical pathways.

Core Thermodynamic Data
The thermodynamic properties of 2,4-dimethyl-2-pentene have been experimentally

determined and are summarized below. These values are crucial for understanding the

molecule's stability, reactivity, and behavior in various chemical processes.

Table 1: Enthalpy Data
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Property Value Units Method Reference

Standard

Enthalpy of

Combustion

(liquid)

-4632.27 ± 0.84 kJ/mol
Bomb

Calorimetry

Rockenfeller and

Rossini, 1961[1]

[2]

Standard

Enthalpy of

Formation

(liquid)

-123.1 kJ/mol

Calculated from

Enthalpy of

Combustion

Rockenfeller and

Rossini, 1961[1]

[2]

Enthalpy of

Hydrogenation

(liquid)

-109.4 ± 1.2 kJ/mol
Reaction

Calorimetry

Rogers and

Dejroongruang,

1989[3]

Table 2: Phase Change and Physical Properties
Property Value Units Method Reference

Boiling Point 83 °C Not Specified Stenutz

Melting Point -128 °C Not Specified Stenutz

Enthalpy of

Vaporization
34.3 kJ/mol Not Specified NIST WebBook

Critical

Temperature
248 °C Not Specified Stenutz

Critical Pressure 23.4 atm Not Specified Stenutz

Molecular Weight 98.19 g/mol --- PubChem[4]

Molecular

Formula
C₇H₁₄ --- --- PubChem[4]

Experimental Protocols
The determination of the thermodynamic properties of 2,4-dimethyl-2-pentene relies on

established experimental techniques. While the specific instrumental parameters for the cited
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studies on this compound are detailed in the original publications, the general methodologies

are described below.

Enthalpy of Combustion: Bomb Calorimetry
The standard enthalpy of combustion of liquid 2,4-dimethyl-2-pentene was determined using

bomb calorimetry.[1][2] This technique involves the complete combustion of a known mass of

the substance in a constant-volume container (the "bomb") filled with excess oxygen under

pressure.

General Experimental Workflow:

A precisely weighed sample of 2,4-dimethyl-2-pentene is placed in a crucible within the

bomb.

The bomb is sealed and pressurized with pure oxygen.

The bomb is then submerged in a known quantity of water in an insulated container (the

calorimeter).

The initial temperature of the water is recorded.

The sample is ignited electrically.

The heat released by the combustion reaction is absorbed by the bomb and the surrounding

water, causing a temperature rise.

The final temperature of the water is recorded once thermal equilibrium is reached.

The heat capacity of the calorimeter is predetermined by combusting a standard substance

with a known heat of combustion (e.g., benzoic acid).

The enthalpy of combustion is calculated from the temperature change, the heat capacity of

the calorimeter, and the mass of the sample.

Enthalpy of Hydrogenation: Reaction Calorimetry
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The enthalpy of hydrogenation of 2,4-dimethyl-2-pentene was measured via reaction

calorimetry.[3] This method quantifies the heat evolved or absorbed during a chemical reaction,

in this case, the addition of hydrogen across the double bond.

General Experimental Workflow:

A solution of 2,4-dimethyl-2-pentene in a suitable solvent (e.g., cyclohexane) is placed in a

reaction calorimeter.

A catalyst, typically a noble metal such as platinum or palladium on a carbon support, is

introduced.

The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

A known amount of hydrogen gas is introduced into the reaction vessel, initiating the

hydrogenation reaction.

The temperature of the reaction mixture is monitored as the exothermic hydrogenation

reaction proceeds.

The total heat released is determined from the temperature change and the heat capacity of

the calorimeter and its contents.

The enthalpy of hydrogenation is then calculated per mole of the alkene.

Phase Change Properties
Properties such as boiling point, melting point, and enthalpy of vaporization are determined

using various thermal analysis techniques. Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) are common methods for accurately measuring these

transitions. The vapor pressure, which is related to the boiling point, can be determined by

methods such as the static or effusion method.

Visualized Chemical Pathways
The following diagrams, generated using the DOT language, illustrate key chemical reactions

involving 2,4-dimethyl-2-pentene.
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Caption: Hydrogenation of 2,4-dimethyl-2-pentene to 2,4-dimethylpentane.
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Caption: Synthesis of 2,4-dimethyl-2-pentene via dehydration of 2,4-dimethyl-2-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165557#thermodynamic-properties-of-2-4-dimethyl-
2-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b165557?utm_src=pdf-custom-synthesis
https://srd.nist.gov/jpcrdreprint/1.556006.pdf
https://www.tainstruments.com/pdf/literature/TA250a.pdf
https://ctherm.com/resources/newsroom/thermal-analysis-labs/measuring-the-heat-capacity-of-liquids-at-high-temperatures-applications-to-molten-salts/
https://ctherm.com/resources/newsroom/thermal-analysis-labs/measuring-the-heat-capacity-of-liquids-at-high-temperatures-applications-to-molten-salts/
https://www.masterorganicchemistry.com/2012/08/31/elimination-reactions-2-zaitsevs-rule/
https://www.benchchem.com/product/b165557#thermodynamic-properties-of-2-4-dimethyl-2-pentene
https://www.benchchem.com/product/b165557#thermodynamic-properties-of-2-4-dimethyl-2-pentene
https://www.benchchem.com/product/b165557#thermodynamic-properties-of-2-4-dimethyl-2-pentene
https://www.benchchem.com/product/b165557#thermodynamic-properties-of-2-4-dimethyl-2-pentene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165557?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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